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Compound of Interest

Methyl 3-amino-5-
Compound Name: _
bromothiophene-2-carboxylate

Cat. No.: B186424

An In-depth Technical Guide to Methyl 3-amino-5-bromothiophene-2-carboxylate

Introduction

Methyl 3-amino-5-bromothiophene-2-carboxylate is a substituted thiophene derivative that
serves as a crucial heterocyclic building block in organic synthesis. Its trifunctional nature,
featuring an amine, an ester, and a bromo group on a thiophene ring, makes it a versatile
precursor for the synthesis of a wide array of more complex molecules. This guide provides a
comprehensive overview of its chemical and physical properties, a representative synthetic
protocol, its reactivity, and essential safety information for researchers, scientists, and
professionals in drug development and materials science. The thiophene core is a key
structural motif in numerous pharmaceuticals, and substituted thiophenes like this compound
are instrumental in the development of novel therapeutic agents and functional materials.[1][2]

Chemical and Physical Properties

The fundamental properties of Methyl 3-amino-5-bromothiophene-2-carboxylate are
summarized below. These data are essential for its use in quantitative chemical synthesis and
analysis.
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Property Value
Molecular Weight 236.09 g/mol [3]
Molecular Formula CeHeBrNO2S[4]
CAS Number 107818-55-3[3]
methyl 3-amino-5-bromothiophene-2-
IUPAC Name
carboxylate[3]
Appearance Solid[4]
inChi InChl=1S/C6H6BrNO2S/c1-10-6(9)5-3(8)2-
n
4(7)11-5/h2H,8H2,1H3[3][4]
InChlKey RZYLOBBUEWSONL-UHFFFAOYSA-N[3][4]
SMILES COC(=0)C1=C(C=C(S1)Br)N[3]

Synthesis and Experimental Protocols

The synthesis of 3-aminothiophene-2-carboxylate derivatives is commonly achieved through
the Gewald aminothiophene synthesis. This one-pot multicomponent reaction is a reliable
method for constructing the thiophene ring from readily available starting materials.

Representative Experimental Protocol: Gewald
Synthesis

This protocol describes a general method for the synthesis of 2-aminothiophene-3-
carboxylates, which can be adapted for the synthesis of the title compound.[1][5]

Materials:
e An appropriate a-halo ketone or aldehyde (to introduce the 5-bromo substituent)
e Methyl cyanoacetate

o Elemental sulfur
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» Aweak base (e.g., morpholine or triethylamine)
e Methanol or Ethanol (as solvent)
Procedure:

» To a stirred mixture of the a-bromo carbonyl compound (1.0 eq.), methyl cyanoacetate (1.0
eg.), and elemental sulfur (1.1 eq.) in methanol, add morpholine (0.5 eq.) dropwise at room
temperature.

e The reaction mixture is then heated to 45-50 °C and stirred for 2-4 hours.
o Reaction progress is monitored by Thin Layer Chromatography (TLC).

e Upon completion, the reaction mixture is cooled to room temperature, and the precipitated
product is collected by filtration.

e The crude product is washed with cold ethanol to remove unreacted starting materials and
impurities.

» Further purification can be achieved by recrystallization from a suitable solvent like ethanol
to yield the pure Methyl 3-amino-5-bromothiophene-2-carboxylate.
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1. Combine a-bromo ketone,
methyl cyanoacetate, and sulfur in methanol

'

2. Add morpholine (catalyst)
dropwise to the mixture

y

3. Heat reaction mixture
to 45-50°C for 2-4h

l

4. Monitor reaction
progress using TLC

l

5. Cool mixture to
room temperature

'

6. Collect precipitate
by filtration

'

7. Wash crude product
with cold ethanol

l

8. Recrystallize for pure product
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Reactive Sites Synthetic Transformations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b186424#methyl-3-amino-5-bromothiophene-2-
carboxylate-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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